1-(Oxetan-3-yl)piperazine oxalate
Overview
Description
1-(Oxetan-3-yl)piperazine oxalate is a chemical compound with the empirical formula C7H14N2O . It has a molecular weight of 142.20 g/mol . The CAS number for this compound is 1523571-19-8 .
Molecular Structure Analysis
The molecular structure of this compound consists of a four-membered oxetane ring attached to a piperazine ring . The InChI string for this compound isInChI=1S/C7H14N2O/c1-3-9(4-2-8-1)7-5-10-6-7/h7-8H,1-6H2 . Physical And Chemical Properties Analysis
This compound has a molecular weight of 142.20 g/mol . It has a topological polar surface area of 24.5 Ų and a complexity of 108 . The compound has one hydrogen bond donor and three hydrogen bond acceptors .Scientific Research Applications
Antidepressant and Antianxiety Activities
A study explored the synthesis of novel derivatives of 1-(Oxetan-3-yl)piperazine oxalate, demonstrating their antidepressant and antianxiety properties. These compounds were evaluated using behavioral tests on mice, indicating their potential in psychiatric treatment (Kumar et al., 2017).
Magnetic and Material Properties
A cluster compound, Ni7(OH)8(ox)3(pip)3, which includes a piperazine derivative, displayed unique magnetic properties. This study highlighted its ferromagnetic coupling within clusters and potential applications in material science (Keene et al., 2004).
Antibacterial and Biofilm Inhibition
Research into bis(pyrazole-benzofuran) hybrids with piperazine linkers, including variants of this compound, showed significant antibacterial efficacies. These compounds were effective against various bacterial strains and inhibited biofilm formation, highlighting their potential in combating bacterial infections (Mekky & Sanad, 2020).
Cancer Therapeutics
Studies have synthesized and evaluated piperazine derivatives for their anti-proliferative activities against cancer cell lines. Compounds demonstrated promising results in inhibiting the growth of breast cancer cells, suggesting their applicability in cancer therapy (Parveen et al., 2017).
Anti-Tuberculosis Activity
Compounds derived from this compound were studied for their effectiveness against tuberculosis. Certain derivatives showed potent anti-tubercular activity, which could lead to new treatments for this disease (Naidu et al., 2016).
Antimicrobial Agents
A range of novel compounds derived from this compound displayed moderate to good antimicrobial activities against various bacterial and fungal strains. This suggests potential applications in developing new antimicrobial drugs (Jadhav et al., 2017).
properties
IUPAC Name |
oxalic acid;1-(oxetan-3-yl)piperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O.C2H2O4/c1-3-9(4-2-8-1)7-5-10-6-7;3-1(4)2(5)6/h7-8H,1-6H2;(H,3,4)(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPBSXNIILDWCQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2COC2.C(=O)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1523571-19-8 |
Source
|
| Record name | Piperazine, 1-(3-oxetanyl)-, ethanedioate (2:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1523571-19-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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